(S)-1-[(4-Amino-1-carboxy-4-oxobutyl)amino]-1-deoxy-D-fructose; Fructose-Glutamine

• Molecular Formula: C11H20N2O8
• Molecular Weight: 308.29 g/mol
• IUPAC Name: (2S)-5-amino-5-oxo-2-[[(3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl]amino]pentanoic acid
• InChI: InChI=1S/C11H20N2O8/c12-8(17)2-1-5(11(20)21)13-3-6(15)9(18)10(19)7(16)4-14/h5,7,9-10,13-14,16,18-19H,1-4H2,(H2,12,17)(H,20,21)/t5-,7+,9+,10+/m0/s1
• InChI Key: UXVGPBLLNUTXSC-AJGMQJJTSA-N
• Isomeric SMILES: C(CC(=O)N)[C@@H](C(=O)O)NCC(=O)[C@H]([C@@H]([C@@H](CO)O)O)O
• Canonical SMILES: C(CC(=O)N)C(C(=O)O)NCC(=O)C(C(C(CO)O)O)O

Description

Santhopine is a complex organic compound with the molecular formula C11H20N2O8 Agrobacterium and Rhizobium . These compounds are synthesized by specific enzymes encoded by genes in the T-DNA segment of the Ti plasmid (in Agrobacterium) or Ri plasmid (in Rhizobium), which are inserted into the plant genome by the bacterium. Santhopine is used by the bacterium as an important energy, carbon, and nitrogen source.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthetic routes for santhopine involve complex organic synthesis techniques. The compound can be synthesized through a series of reactions starting from simpler precursors such as amino acids and sugars. The reaction conditions typically involve the use of specific catalysts and controlled environments to ensure the correct formation of the santhopine structure.

Industrial Production Methods

Industrial production of santhopine involves scaling up the synthetic routes to produce larger quantities of the compound. This requires specialized equipment and facilities to maintain the precise reaction conditions necessary for the synthesis. The production process also includes purification steps to isolate santhopine from other by-products and impurities.

Chemical Reactions Analysis

Santhopine undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

• Substitution: : Nucleophilic substitution reactions are typically carried out using strong nucleophiles like hydroxide ions (OH-) or alkoxides.

Major Products Formed

The major products formed from these reactions include various derivatives of santhopine, which can have different functional groups and properties depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Santhopine has several scientific research applications across various fields:

• Chemistry: : Santhopine is used as a building block in organic synthesis to create more complex molecules.

• Biology: : It is studied for its role in plant-microbe interactions, particularly in the context of crown gall disease.

• Medicine: : Research is ongoing to explore potential therapeutic uses of santhopine and its derivatives.

• Industry: : Santhopine and its derivatives are used in the development of new materials and chemicals.

Mechanism of Action

The mechanism by which santhopine exerts its effects involves its interaction with specific molecular targets and pathways. In the context of plant-microbe interactions, santhopine is utilized by bacteria as a nutrient source, which involves specific enzymes and metabolic pathways to break down the compound and use it for energy and growth.

Comparison with Similar Compounds

List of Similar Compounds

• Nopaline

• Octopine

• Agropine

• Chelidonic acid

Santhopine's unique structure and properties make it a valuable compound for various scientific and industrial applications. Its role in plant-microbe interactions and potential therapeutic uses continue to be areas of active research.